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Compound of Interest

Compound Name: Trideca-4,7-diynal

Cat. No.: B14405806

Trideca-4,7-diynal: A Technical Guide for
Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Trideca-4,7-diynal (CAS No. 87681-30-9). Due to the limited availability of
specific experimental data for this compound, this document combines reported information
with theoretically inferred properties based on the general characteristics of alkynes and
polyynes. This guide aims to serve as a foundational resource for researchers interested in the
synthesis, characterization, and potential applications of this molecule.

Core Properties of Trideca-4,7-diynal

Trideca-4,7-diynal is an organic molecule characterized by a thirteen-carbon chain containing
two triple bonds (alkynes) at positions 4 and 7, and an aldehyde functional group at one
terminus. The presence of the diyne and aldehyde moieties suggests a molecule with unique
chemical reactivity and potential for diverse applications.

Physical and Chemical Data

Quantitative data for Trideca-4,7-diynal is sparse in publicly accessible literature. The
following table summarizes the available information.
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Property Value Source
CAS Number 87681-30-9 [1]
Molecular Formula C13H180 [1]
Molecular Weight 190.28100 g/mol [1]
Exact Mass 190.13600 Da [1]

Note: Properties such as melting point, boiling point, and solubility have not been
experimentally reported in the reviewed literature. Based on the properties of similar alkynes, it
Is expected to be a liquid at room temperature with limited solubility in water and good solubility
in organic solvents.[2]

Inferred Chemical Reactivity and Handling

The chemical behavior of Trideca-4,7-diynal is dictated by its aldehyde and diyne functional

groups.

o Aldehyde Group: The aldehyde is susceptible to oxidation to a carboxylic acid and reduction
to a primary alcohol. It can also participate in various nucleophilic addition reactions, such as
the formation of acetals, imines, and cyanohydrins.

¢ Diyne Moiety: The two alkyne groups are regions of high electron density, making them
susceptible to electrophilic addition reactions with halogens, hydrogen halides, and water.[2]
The terminal alkyne (if present as an isomer) would be acidic and could be deprotonated to
form a potent nucleophile.[3][4] Polyynes, in general, can be unstable and may decompose,
particularly when subjected to heat, light, or mechanical stress.[5]

Experimental Workflow for Characterization

A general workflow for the synthesis and characterization of a novel compound like Trideca-
4,7-diynal is depicted below.
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Figure 1: General Experimental Workflow

Click to download full resolution via product page

Caption: General workflow for the synthesis, purification, and characterization of Trideca-4,7-
diynal.
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Potential Biological Significance

While no specific biological activities of Trideca-4,7-diynal have been reported, the alkyne
functional group is present in numerous natural products with significant biological activities,
including antitumor, antiparasitic, and anti-HIV properties.[6] The presence of a reactive
aldehyde group could also contribute to biological activity through covalent modification of
biological targets.

Hypothetical Signhaling Pathway Involvement

Given the structural features, one could hypothesize its involvement in pathways related to
cellular stress or signaling, potentially through interaction with nucleophilic residues in proteins.
The diagram below illustrates a hypothetical mechanism of action.

Trideca-4,7-diynal

ovalent Modification

Cellular Target
(e.g., Protein with Nucleophilic Residue)

Covalent Adduct

Downstream Cellular Response

Figure 2: Hypothetical Signaling Pathway

Click to download full resolution via product page

Caption: Hypothetical signaling pathway involving covalent modification of a cellular target.

Experimental Protocols
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Detailed experimental protocols for Trideca-4,7-diynal are not available. However, general
procedures for the synthesis and handling of similar compounds can be adapted.

General Synthesis Approach

A plausible synthetic route to Trideca-4,7-diynal could involve the coupling of smaller alkyne-
containing fragments followed by oxidation of a terminal alcohol to the aldehyde. A generalized

synthetic scheme is presented below.

Alkyne Precursor 1 Alkyne Precursor 2

Coupling Reaction

(e.g., Cadiot-Chodkiewicz)

Diyne Intermediate

Oxidation

Trideca-4,7-diynal

Figure 3: Generalized Synthetic Approach

Click to download full resolution via product page

Caption: A generalized synthetic strategy for the preparation of Trideca-4,7-diynal.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
confirming the structure. The aldehyde proton should appear as a singlet around 9-10 ppm in
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the *H NMR spectrum. The sp-hybridized carbons of the alkynes would resonate in the range
of 65-90 ppm in the 133C NMR spectrum.

« Infrared (IR) Spectroscopy: A strong absorption band around 1720-1740 cm~* would indicate
the presence of the aldehyde C=0 stretch. The C=C triple bond stretch would likely appear
as a weak band in the 2100-2260 cm~1 region.

e Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the
elemental composition (C13H180).

Safety Precautions: Due to the potential instability of polyynes, all manipulations should be
carried out in a well-ventilated fume hood, using appropriate personal protective equipment.
Reactions should be conducted behind a blast shield, especially when heating or concentrating
the material.

Conclusion

Trideca-4,7-diynal is a molecule of interest due to its unique combination of functional groups.
While specific experimental data is currently lacking, this guide provides a framework for its
synthesis, characterization, and potential biological investigation based on established
principles of organic chemistry. Further research is warranted to fully elucidate the properties
and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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